Cas no 78510-21-1 (2,5-Piperazinedione,3-(4-aminobutyl)-)

• Product Name: 2,5-Piperazinedione,3-(4-aminobutyl)-
• CAS No: 78510-21-1
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 553307
• PubChem ID: 45115649
• Update Time: 2025-04-19

2,5-Piperazinedione,3-(4-aminobutyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3-(4-aminobutyl)-
• 2,5-Piperazinedione,3-(4-aminobutyl)-(9CI)
• 3-(4-aminobutyl)piperazine-2,5-dione
• 78510-21-1
• DTXSID90668279
• SCHEMBL21683109

• Inchi： 1S/C8H15N3O2/c9-4-2-1-3-6-8(13)10-5-7(12)11-6/h6H,1-5,9H2,(H,10,13)(H,11,12)
• InChI Key： OGQVYQIZUYYYKI-UHFFFAOYSA-N
• SMILES： O=C1C(CCCCN)NC(CN1)=O

Computed Properties

• Exact Mass: 185.116
• Monoisotopic Mass: 185.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.2A^2
• XLogP3: -1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives